Cas no 40160-26-7 (1-2-(Trifluoromethyl)phenyl-piperazine Monohydrochloride)

1-2-(Trifluoromethyl)phenyl-piperazine Monohydrochloride structure
40160-26-7 structure
Product Name:1-2-(Trifluoromethyl)phenyl-piperazine Monohydrochloride
CAS No:40160-26-7
MF:C11H14ClF3N2
MW:266.690472126007
CID:332099
PubChem ID:3016163
Update Time:2025-04-19

1-2-(Trifluoromethyl)phenyl-piperazine Monohydrochloride Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[2-(trifluoromethyl)phenyl]-, hydrochloride (1:1)
    • 1-(2-(TRIFLUOROMETHYL)PHENYL)PIPERAZINE HYDROCHLORIDE
    • 1-[2-(Trifluoromethyl)phenyl]piperazin-1-ium chloride
    • NS00088901
    • 40160-26-7
    • 1-(o-Trifluoromethylphenyl) piperazine (hydrochloride)
    • 1-[2-(trifluoromethyl)phenyl]piperazin-1-ium;chloride
    • 1-2-(Trifluoromethyl)phenyl-piperazine Monohydrochloride
    • Inchi: 1S/C11H13F3N2.ClH/c12-11(13,14)9-3-1-2-4-10(9)16-7-5-15-6-8-16;/h1-4,15H,5-8H2;1H
    • InChI Key: OKQSPACLVSNVBL-UHFFFAOYSA-N
    • SMILES: [Cl-].FC(C1C=CC=CC=1[NH+]1CCNCC1)(F)F

Computed Properties

  • Exact Mass: 266.08
  • Monoisotopic Mass: 266.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 16.5Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

1-2-(Trifluoromethyl)phenyl-piperazine Monohydrochloride Pricemore >>

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